Cas no 21658-95-7 (Diisopropyl cyanomethylphosphonate)

• Product Name: Diisopropyl cyanomethylphosphonate
• CAS No: 21658-95-7
• MF: C₈H₁₆NO₃P
• MW: 205.191303253174
• MDL: MFCD00009812
• CID: 88279
• PubChem ID: 88997
• Update Time: 2025-04-18

Diisopropyl cyanomethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diisopropyl cyanomethylphosphonate
• Cyanomethylphosphonic acid diisopropyl ester
• Cyanomethanephosphonic acid diisopropyl ester
• Diisopropyl (cyanomethyl)phosphonate
• 2-diisopropoxyphosphorylacetonitrile
• Diisopropoxyphosphinylacetonitrile
• diisopropyl cyanomethanephosphonate
• diisopropylphosphonoacetonitrile
• CS-0361274
• DTXSID50176042
• MFCD00009812
• FT-0624137
• WAA65895
• SCHEMBL3776800
• AS-62970
• 58264-04-3
• 21658-95-7
• XK5YRB8PTC
• J-014213
• Bis(1-methylethyl) P-(cyanomethyl)phosphonate
• bis(propan-2-yl) (cyanomethyl)phosphonate
• NS00026933
• AKOS015916209
• MQDIIJHQSUNBKA-UHFFFAOYSA-N
• EINECS 244-511-9
• Phosphonic acid, P-(cyanomethyl)-, bis(1-methylethyl) ester
• 2-di(propan-2-yloxy)phosphorylacetonitrile
• UNII-XK5YRB8PTC
• Diisopropyl Phosphonoacetonitrile; (Cyanomethyl)phosphonic Acid Diisopropyl Ester; (Cyanomethyl)phosphonic Acid Bis(1-methylethyl) Ester

• MDL： MFCD00009812
• Inchi： 1S/C8H16NO3P/c1-7(2)11-13(10,6-5-9)12-8(3)4/h7-8H,6H2,1-4H3
• InChI Key： MQDIIJHQSUNBKA-UHFFFAOYSA-N
• SMILES： P(CC#N)(=O)(OC(C)C)OC(C)C
• BRN： 1946176

Computed Properties

• Exact Mass: 205.08700
• Monoisotopic Mass: 205.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.039 g/mL at 25 °C(lit.)
• Boiling Point: 108-110 °C0.08 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.428(lit.)
• PSA: 69.13000
• LogP: 2.55308
• Sensitiveness: Moisture Sensitive

Diisopropyl cyanomethylphosphonate Security Information

• Hazardous Material transportation number：UN 2922 8/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25; R34
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates